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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,5-Diethyl-2-methylheptane is a branched aliphatic hydrocarbon with the chemical formula

C₁₂H₂₆.[1][2] As a high-molecular-weight alkane, it exhibits characteristic nonpolar properties,

making it a potential solvent for a variety of applications in research and development,

particularly in organic synthesis and extraction processes where a nonpolar medium is

required. Its branched structure may offer different solvency characteristics compared to its

linear isomer, n-dodecane. This document provides an overview of its properties, potential

applications, and general protocols for its use.

Physicochemical Properties
Quantitative data for 5,5-Diethyl-2-methylheptane is not extensively available in the public

domain. The following table summarizes available and estimated data. Researchers should

verify these properties experimentally before use.
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Property Value Source

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.33 g/mol [1][2]

CAS Number 62198-95-2 [1][2]

Boiling Point ~190-220 °C (Estimated)
Based on similar branched C₁₂

alkanes

Density ~0.77 - 0.79 g/cm³ (Estimated)
Based on similar branched C₁₂

alkanes

Viscosity Low (Estimated) Characteristic of alkanes

Dielectric Constant ~2.0 (Estimated)
Typical for nonpolar

hydrocarbons

Water Solubility Very low (Estimated) Inferred from high lipophilicity

Health and Safety Information
Specific toxicity data for 5,5-Diethyl-2-methylheptane is not readily available. However, based

on data for similar branched alkanes (C12-C15), it is expected to have low acute toxicity.

General safety precautions for handling nonpolar hydrocarbon solvents should be followed.

General Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Keep away from heat, sparks, and open flames.

Avoid inhalation of vapors.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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This product may contain organic solvents that could have neurotoxic effects with prolonged

exposure.

Toxicological Profile (Inferred from similar compounds):

Acute Oral Toxicity: Expected to be low.

Acute Dermal Toxicity: Expected to be low.

Skin Irritation: May cause mild skin irritation upon prolonged contact.

Eye Irritation: May cause mild eye irritation.

Aspiration Hazard: Aspiration into the lungs may cause chemical pneumonitis.

Applications in Organic Synthesis
Due to its nonpolar nature and anticipated high boiling point, 5,5-Diethyl-2-methylheptane can

be a suitable solvent for organic reactions involving nonpolar reactants and reagents,

especially those requiring elevated temperatures.

Potential Advantages:

Inertness: As a saturated hydrocarbon, it is chemically inert under many reaction conditions.

High Boiling Point: Allows for a wide range of reaction temperatures.

Azeotropic Water Removal: Can be used to remove water azeotropically from reaction

mixtures.

General Protocol for Use as a Reaction Solvent
This protocol outlines a general procedure for utilizing 5,5-Diethyl-2-methylheptane as a

solvent in a chemical reaction.
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Figure 1: General workflow for using 5,5-Diethyl-2-methylheptane as a reaction solvent.
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Methodology:

Preparation:

Ensure all glassware is clean and dry.

If the reaction is sensitive to moisture, dry the 5,5-Diethyl-2-methylheptane over a

suitable drying agent (e.g., sodium sulfate, calcium hydride) and distill under an inert

atmosphere.

Reaction Setup:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the

reactants and 5,5-Diethyl-2-methylheptane under an inert atmosphere if necessary.

The volume of the solvent should be sufficient to ensure proper mixing and heat transfer.

Reaction Execution:

Heat the reaction mixture to the desired temperature using a suitable heating mantle or oil

bath.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., Thin

Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-

Mass Spectrometry (LC-MS)).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

If necessary, quench the reaction by the slow addition of a suitable quenching agent.

Transfer the mixture to a separatory funnel for extraction.

Purification:

Wash the organic layer with appropriate aqueous solutions (e.g., water, brine) to remove

any water-soluble impurities.
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Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

Filter off the drying agent and concentrate the solvent under reduced pressure using a

rotary evaporator.

Purify the crude product by a suitable method such as column chromatography,

recrystallization, or distillation.

Applications in Extraction
As a nonpolar solvent, 5,5-Diethyl-2-methylheptane is a candidate for liquid-liquid extraction

of nonpolar compounds from aqueous solutions or polar organic solvents. Its very low water

solubility and density (less than water) are advantageous for clear phase separation.

Protocol for Liquid-Liquid Extraction
This protocol describes a general procedure for the extraction of a nonpolar analyte from an

aqueous solution using 5,5-Diethyl-2-methylheptane.
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Figure 2: Workflow for liquid-liquid extraction using 5,5-Diethyl-2-methylheptane.
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Methodology:

Preparation:

Prepare the aqueous solution containing the target analyte. Adjust the pH if necessary to

ensure the analyte is in a neutral, non-ionized state to maximize its solubility in the

nonpolar solvent.

Extraction:

Place the aqueous solution in a separatory funnel of appropriate size.

Add a volume of 5,5-Diethyl-2-methylheptane to the separatory funnel. The optimal

volume ratio of organic to aqueous phase should be determined experimentally, but a 1:1

ratio is a common starting point.

Stopper the funnel and shake vigorously for 1-2 minutes, inverting the funnel and

periodically venting to release any pressure buildup.

Place the funnel in a ring stand and allow the layers to fully separate. 5,5-Diethyl-2-
methylheptane will be the upper layer.

Carefully drain the lower aqueous layer.

Collect the upper organic layer containing the extracted analyte.

For quantitative extraction, the aqueous layer can be returned to the separatory funnel and

the extraction process repeated with fresh portions of 5,5-Diethyl-2-methylheptane.

Post-Extraction Processing:

Combine all the organic extracts.

Dry the combined organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

Filter to remove the drying agent.
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The solvent can then be removed by rotary evaporation to isolate the extracted

compound.

Solvent Miscibility
Based on the principle of "like dissolves like," 5,5-Diethyl-2-methylheptane, as a nonpolar

alkane, is expected to be miscible with other nonpolar and weakly polar organic solvents.

Solvent Expected Miscibility

Acetone Partially miscible to miscible

Acetonitrile Immiscible

Chloroform Miscible

Dichloromethane Miscible

Diethyl Ether Miscible

Dimethylformamide (DMF) Immiscible

Dimethyl Sulfoxide (DMSO) Immiscible

Ethanol Sparingly miscible

Ethyl Acetate Miscible

Heptane Miscible

Hexane Miscible

Methanol Immiscible

Tetrahydrofuran (THF) Miscible

Toluene Miscible

Water Immiscible

Conclusion
5,5-Diethyl-2-methylheptane presents itself as a viable nonpolar solvent for applications in

organic synthesis and extraction. Its high boiling point and chemical inertness are key potential
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advantages. However, the lack of extensive, publicly available experimental data on its

physicochemical and toxicological properties necessitates careful preliminary evaluation by

researchers before its adoption in laboratory protocols. The general procedures outlined in this

document provide a starting point for its use, with the understanding that optimization will be

required for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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